Cas no 1260671-21-3 (2-(trifluoromethyl)quinoline-5-carboxylic acid)

• Product Name: 2-(trifluoromethyl)quinoline-5-carboxylic acid
• CAS No: 1260671-21-3
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD18250420
• CID: 4565475
• PubChem ID: 72213303
• Update Time: 2025-08-05

2-(trifluoromethyl)quinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)quinoline-5-carboxylic acid
• MFCD18250420
• K10194
• WS-02884
• AB72961
• 2-(TRIFLUOROMETHYL)QUINOLINE-5-CARBOXYLICACID
• 1260671-21-3
• ICJUSTJVYPTNMQ-UHFFFAOYSA-N

• MDL： MFCD18250420
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)9-5-4-6-7(10(16)17)2-1-3-8(6)15-9/h1-5H,(H,16,17)
• InChI Key： ICJUSTJVYPTNMQ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C(O)=O)C=CC=2)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(trifluoromethyl)quinoline-5-carboxylic acid

Introduction to 2-(trifluoromethyl)quinoline-5-carboxylic acid (CAS No. 1260671-21-3)

2-(trifluoromethyl)quinoline-5-carboxylic acid, identified by the chemical abstracts service number 1260671-21-3, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic acid features a trifluoromethyl group attached to a quinoline core, which is further substituted at the 5-position with a carboxylic acid moiety. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a trifluoromethyl group at the 2-position enhances the lipophilicity and metabolic stability of quinoline derivatives, while the carboxylic acid functionality at the 5-position provides opportunities for further derivatization and interaction with biological targets. This compound has garnered attention in recent years due to its potential applications in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methodologies for the preparation of 2-(trifluoromethyl)quinoline-5-carboxylic acid. Modern approaches often leverage transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated functionalization, to construct the desired quinoline core with high precision. These methods not only improve yield but also minimize unwanted byproducts, making the synthesis more sustainable and cost-effective.

The pharmacological profile of 2-(trifluoromethyl)quinoline-5-carboxylic acid has been extensively studied in various preclinical models. Research indicates that this compound exhibits potent inhibitory activity against certain kinases and enzymes implicated in cancer progression. The trifluoromethyl group plays a crucial role in modulating binding affinity and selectivity, which is essential for achieving therapeutic efficacy while minimizing side effects. Additionally, the carboxylic acid moiety allows for conjugation with other pharmacophores, enabling the design of hybrid molecules with enhanced biological activity.

In the context of drug discovery, 2-(trifluoromethyl)quinoline-5-carboxylic acid serves as a versatile building block for generating structurally diverse libraries. High-throughput screening (HTS) campaigns have identified several derivatives with promising pharmacological properties. For instance, modifications at the 3- or 4-position of the quinoline ring can introduce additional functional groups that fine-tune interactions with biological targets. Such structural diversification is critical for overcoming resistance mechanisms and expanding the therapeutic arsenal against diseases like cancer.

The synthesis and application of 2-(trifluoromethyl)quinoline-5-carboxylic acid have also been explored in materials science. Quinoline derivatives are known to exhibit interesting photophysical properties, making them suitable candidates for organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. The presence of the trifluoromethyl group can further enhance these properties by influencing electron delocalization and charge transport characteristics. This dual functionality—pharmaceutical relevance and material science applicability—underscores the versatility of this compound.

Future research directions for 2-(trifluoromethyl)quinoline-5-carboxylic acid may focus on exploring its role in modulating immune responses and inflammation. Quinoline derivatives have shown promise in treating autoimmune diseases by targeting specific pathways involved in immune regulation. The unique structural features of this compound could provide new insights into developing immunomodulatory therapies with improved efficacy and safety profiles.

Moreover, computational modeling and molecular dynamics simulations are increasingly being employed to understand the binding interactions between 2-(trifluoromethyl)quinoline-5-carboxylic acid and its biological targets at an atomic level. These studies can aid in rational drug design by predicting how structural modifications will affect binding affinity and selectivity. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

In conclusion, 2-(trifluoromethyl)quinoline-5-carboxylic acid (CAS No. 1260671-21-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features—combining a quinoline core with a trifluoromethyl group and a carboxylic acid moiety—make it a valuable scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new therapeutic potentials and innovative uses for this compound, solidifying its importance in contemporary chemical biology.